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Compound of Interest

Compound Name: Tubulin inhibitor 12

Cat. No.: B15608957

An In-Depth Technical Guide to Tubulin Inhibitor
12

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Tubulin Inhibitor 12, a novel small
molecule inhibitor of tubulin polymerization. This document details its chemical structure,
physicochemical and biological properties, and mechanism of action. Detailed protocols for key
experimental assays are provided to facilitate further research and development. Tubulin
Inhibitor 12, identified as N-benzyl-N-methyl-2-phenylquinoline-4-carboxamide, demonstrates
significant anti-proliferative and anti-tumor activity, positioning it as a compound of interest for
cancer chemotherapy research.

Chemical Structure and Properties

Tubulin Inhibitor 12 is a synthetic compound belonging to the quinoline carboxamide class of
molecules. Its fundamental chemical and physical properties are summarized below.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15608957?utm_src=pdf-interest
https://www.benchchem.com/product/b15608957?utm_src=pdf-body
https://www.benchchem.com/product/b15608957?utm_src=pdf-body
https://www.benchchem.com/product/b15608957?utm_src=pdf-body
https://www.benchchem.com/product/b15608957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

N-benzyl-N-methyl-2-phenylquinoline-4-

IUPAC Name .
carboxamide

CAS Number 92575-00-3[1][2]

Molecular Formula C24H20N20I[1][2]

| Molecular Weight | 352.43 g/mol [1] |

Physicochemical Properties

Property Value Source
Melting Point Not reported
Solubility Not reported

| LogP | Not reported | |

Note: Experimentally determined physicochemical properties such as melting point, solubility,
and logP for Tubulin Inhibitor 12 are not readily available in the public domain. Researchers
are advised to determine these properties experimentally.

Biological Activity and Mechanism of Action
Tubulin Inhibitor 12 exhibits its anti-tumor and anti-proliferative effects by directly targeting the
tubulin protein, a critical component of the cellular cytoskeleton.

2.1. Inhibition of Tubulin Polymerization

The primary mechanism of action of Tubulin Inhibitor 12 is the inhibition of tubulin
polymerization. This disruption of microtubule dynamics leads to cell cycle arrest and
apoptosis.
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Assay IC50

Tubulin Polymerization Inhibition 25.3 uM

2.2. Binding Site on Tubulin

While direct crystallographic evidence for Tubulin Inhibitor 12 is not available, extensive
research on structurally similar quinoline carboxamide derivatives strongly suggests that it
binds to the colchicine binding site on B-tubulin. This binding pocket is a well-established target
for microtubule-destabilizing agents. The binding of the inhibitor to this site prevents the
conformational changes in the tubulin dimer that are necessary for microtubule formation.

2.3. Anti-proliferative Activity

Tubulin Inhibitor 12 has been shown to possess anti-proliferative activity against various
cancer cell lines. However, a comprehensive panel of IC50 values for specific cell lines is not
currently available in published literature.

Signaling Pathway

The inhibition of tubulin polymerization by Tubulin Inhibitor 12 initiates a cascade of cellular
events, ultimately leading to apoptosis.
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Mechanism of Action of Tubulin Inhibitor 12
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Workflow for In Vitro Tubulin Polymerization Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and properties of Tubulin inhibitor
12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608957#chemical-structure-and-properties-of-
tubulin-inhibitor-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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